N-{[4-(furan-3-yl)phenyl]methyl}-1-benzofuran-2-carboxamide

• IUPAC Name: N-[[4-(furan-3-yl)phenyl]methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H15NO3/c22-20(19-11-16-3-1-2-4-18(16)24-19)21-12-14-5-7-15(8-6-14)17-9-10-23-13-17/h1-11,13H,12H2,(H,21,22)
• InChI Key: LPDKIRRDTXQKDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCC3=CC=C(C=C3)C4=COC=C4
• Molecular Formula: C20H15NO3
• Molecular Weight: 317.3 g/mol

Description

“N-{[4-(furan-3-yl)phenyl]methyl}-1-benzofuran-2-carboxamide” is a complex organic compound that contains a benzofuran scaffold. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

The synthesis of benzofuran derivatives often involves complex organic reactions. For instance, initial N - (pyridin-2-yl)furan-2-carboxamide was synthesized by heating commercial pyri­din-2-amine and furan-2-carbonyl chloride in boiling propan-2-ol.

Molecular Structure Analysis

Benzofuran is a heterocyclic compound composed of fused benzene and furan rings. The unique structural features of benzofuran make it a privileged structure in the field of drug discovery.

Chemical Reactions Analysis

Benzofuran derivatives have been used in various chemical reactions. For example, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade. Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield.

Scientific Research Applications

N-{[4-(furan-3-yl)phenyl]methyl}-1-benzofuran-2-carboxamide has been used in a variety of scientific studies, such as those involving organic synthesis, drug discovery, and material science. It has been used as a starting material in the synthesis of other compounds, such as this compound-3-carboxylic acid, which has potential applications in drug discovery. This compound has also been used as a reagent in the synthesis of polymers, which may be useful for various materials science applications.

Mechanism of Action

Target of Action

The primary targets of F6539-3141 are currently unknown. The compound is a derivative of furan and benzofuran , both of which are known to exhibit a wide range of biological and pharmacological properties . .

Mode of Action

The mode of action of F6539-3141 is not well-documented. Given its structural similarity to furan and benzofuran derivatives, it may interact with its targets in a similar manner. Furan derivatives are known for their remarkable therapeutic efficacy , and benzofuran derivatives have exhibited various biological activities . .

Biochemical Pathways

Furan and benzofuran derivatives are known to interact with a variety of biochemical pathways due to their broad spectrum of biological activities . .

Action Environment

Environmental factors can significantly impact the effectiveness of a compound . .

Advantages and Limitations for Lab Experiments

The main advantage of using N-{[4-(furan-3-yl)phenyl]methyl}-1-benzofuran-2-carboxamide in laboratory experiments is its low cost and easy availability. It is also relatively stable and can be stored for long periods of time without significant degradation. However, this compound is not very soluble in water, which can limit its use in certain experiments. Additionally, this compound is not very soluble in organic solvents, which can also limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving N-{[4-(furan-3-yl)phenyl]methyl}-1-benzofuran-2-carboxamide. These include further studies into its biochemical and physiological effects, as well as its potential applications in drug discovery and materials science. Additionally, further research could be done to develop methods for synthesizing this compound more efficiently and in larger quantities. Finally, further studies could be done to better understand the mechanism of action of this compound and its potential uses in various fields.

Synthesis Methods

N-{[4-(furan-3-yl)phenyl]methyl}-1-benzofuran-2-carboxamide can be synthesized by a condensation reaction between 4-hydroxybenzaldehyde and N-methyl-1-benzofuran-2-carboxamide. This reaction is carried out in anhydrous dimethylformamide (DMF) at a temperature of 80 °C. The reaction produces a white solid, which is then purified by recrystallization from a solvent such as methanol. The final product is a white solid with a purity of >95%.